Cas no 1207-92-7 (Benzenamine, 2-methoxy-N-phenyl-)
1207-92-7 structure
Product Name:Benzenamine, 2-methoxy-N-phenyl-
CAS No:1207-92-7
MF:C13H13NO
MW:199.248423337936
CID:1211516
PubChem ID:10910514
Update Time:2025-04-20
Benzenamine, 2-methoxy-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2-methoxy-N-phenyl-
- 2-methoxy-N-phenylaniline
- WENVDHCIJJBBGF-UHFFFAOYSA-N
- SCHEMBL2095055
- 2-methoxyphenylaniline
- 1207-92-7
- DTXSID50448039
- 2'-methoxydiphenylamine
- DB-228171
-
- Inchi: 1S/C13H13NO/c1-15-13-10-6-5-9-12(13)14-11-7-3-2-4-8-11/h2-10,14H,1H3
- InChI Key: WENVDHCIJJBBGF-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1NC1C=CC=CC=1
Computed Properties
- Exact Mass: 199.099714038g/mol
- Monoisotopic Mass: 199.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 21.3Ų
Benzenamine, 2-methoxy-N-phenyl- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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